rac 5-Hydroxy Valproic Acid Sodium Salt, 90per cent

• CAS No.: 53660-23-4
• Product Name: rac 5-Hydroxy Valproic Acid Sodium Salt, 90per cent
• Molecular Formula: C₈H₁₅NaO₃
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 5-hydroxy-2-propylpentanoic acid
• Standard InChI: InChI=1S/C8H16O3/c1-2-4-7(8(10)11)5-3-6-9/h7,9H,2-6H2,1H3,(H,10,11)
• Standard InChIKey: ZIWBCJXKYKOLJK-UHFFFAOYSA-N
• SMILES: CCCC(CCCO)C(=O)O
• Canonical SMILES: CCCC(CCCO)C(=O)O
• Description: 5-Hydroxyvalproic acid, also known as 5-oh-vpa, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 5-Hydroxyvalproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 5-Hydroxyvalproic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 5-hydroxyvalproic acid is primarily located in the cytoplasm and adiposome. 5-Hydroxyvalproic acid can be biosynthesized from valproic acid through its interaction with the enzymes cytochrome P450 2A6, cytochrome P450 2B6, and cytochrome P450 2C9. In humans, 5-hydroxyvalproic acid is involved in the valproic Acid metabolism pathway.; 5-Hydroxyvalproic acid is an aliphatic alcohol.
• Synonyms: 5-OH-VPA; 5-Hydroxy-2-propylpentanoic Acid; 2-Propyl-5-hydroxypentanoic Acid Sodium Salt; 2-n-Propyl-5-hydroxypentanoic Acid Sodium Salt
• PubChem Compound: 135244
• Last Modified: Nov 11 2021